4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one

• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 4,4-diethyl-6-nitro-1H-3,1-benzoxazin-2-one
• InChI: InChI=1S/C12H14N2O4/c1-3-12(4-2)9-7-8(14(16)17)5-6-10(9)13-11(15)18-12/h5-7H,3-4H2,1-2H3,(H,13,15)
• InChI Key: NJTBNOAOHCDIMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)O1)CC

Description

4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 4,4-diethyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one (6.00 g, 29.20 mmol) in a mixture of glacial acetic acid (25 mL) and concentrated sulfuric acid (25 mL) was slowly added concentrated nitric acid (5 mL). After stirring 10 minutes, the reaction mixture was quenched with a chilled brine solution (100 mL) and ice. A solid precipitated, which was collected on a filter and washed with water. After drying in vacuo, 4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one was obtained as a white solid (5.02 g, 69%). 1H NMR (DMSO-d6): δ 10.85 (s, 1H), 8.20 (dd, J=8.8, 2.5 Hz, 1H), 8.06 (d, J=2.4 Hz, 1H), 7.06 (d, J=8.8 Hz, 1H), 2.14 (m, 4H), 0.79 (t, J=7.3 Hz, 6H); MS (ESI) m/z 251 ([M+H]+); MS (ESI) m/z 249 ([M−H]−); Anal. calcd for C12H14N2O4: C, 57.59; H, 5.64; N, 11.19. Found: C, 57.44; H, 5.57; N, 11.16.